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For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical data for persistent organic pollutants (POPs) is paramount. Proficiency

testing (PT) schemes are a cornerstone of laboratory quality assurance, providing an objective

assessment of analytical performance and comparability with other laboratories. This guide

offers a detailed comparison of prominent international proficiency testing schemes for POPs

analysis, supported by experimental data and methodologies.

Comparison of Leading Proficiency Testing
Schemes
Several international bodies and commercial organizations offer proficiency testing schemes for

the analysis of persistent organic pollutants. This section compares three prominent programs:

the United Nations Environment Programme (UNEP) Biennial Global Interlaboratory

Assessment on POPs, the European Union Reference Laboratory (EURL) for POPs in Feed

and Food proficiency tests, and the Norwegian Institute of Public Health (NIPH) Interlaboratory

Comparison on POPs in Food.

The following table summarizes the key features of these programs, providing a clear overview

for laboratories seeking the most suitable scheme for their needs.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15599535?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature

UNEP Biennial
Global
Interlaboratory
Assessment on
POPs

EURL for POPs in
Feed and Food
Proficiency Tests

NIPH
Interlaboratory
Comparison on
POPs in Food

Frequency
Biennial (every 2

years)
Annual[1][2] Annual[3][4]

POPs Analyzed

Comprehensive list of

Stockholm Convention

POPs, including

PCDD/Fs, PCBs,

OCPs, PBDEs, and

PFASs.[5][6]

Dioxins (PCDD/Fs),

dioxin-like PCBs, non-

dioxin-like PCBs,

PBDEs, HBCDDs,

and PFASs.[1][7]

PCDD/Fs, dioxin-like

PCBs, indicator PCBs,

PBDEs, HBCDDs,

and PFASs.[4][8]

Matrices

Environmental and

biological matrices

including sediment,

air, water, fish, human

milk, and human

plasma.[5][6]

Primarily food and

feed matrices such as

fish meal, bovine

meat, milk powder,

and compound feed.

[7][9][10]

Various food items,

with a recent focus on

mackerel, cream, and

egg yolk.[11]

Number of

Participants

Large international

participation (e.g., 148

laboratories from 62

countries in the

2018/2019 round).[5]

[6]

Primarily National

Reference

Laboratories (NRLs)

and official control

laboratories within the

EU, with participation

open to other

laboratories.

International

participation from

expert laboratories

worldwide.

Performance

Evaluation

z-scores are used to

assess laboratory

performance, with a

satisfactory range

generally defined as

|z| ≤ 2.[12]

z-scores are

calculated according

to ISO 13528:2022

and the IUPAC

International

Harmonized Protocol.

[1][2]

z-scores are used for

performance

evaluation.[11]
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Recent Findings

In the 2018/2019

assessment for dioxin-

like POPs, 61% of z-

scores were

satisfactory. For

PFAS, 66% were

satisfactory.[6] The

fish matrix proved

challenging for many

laboratories for

PCDD/PCDF and dl-

PCB analysis.[6]

Reports provide

detailed statistical

analysis of

participants' results,

including assigned

values and z-scores

for each analyte.

Reports include

detailed results for

each analyte in the

tested matrices,

including consensus

concentrations and z-

scores.[11]

Experimental Protocol: Analysis of PCBs in Fish
Tissue
A robust and standardized analytical methodology is crucial for achieving accurate and

comparable results in POPs analysis. The following is a summary of a widely recognized

method, EPA Method 1668C, for the determination of chlorinated biphenyl congeners in fish

tissue.[1] This method is often employed in proficiency testing schemes due to its rigor and

comprehensiveness.

1. Sample Preparation and Extraction:

Homogenization: A representative portion of the fish tissue is homogenized to ensure

uniformity.

Spiking: The homogenized sample is spiked with a solution containing isotopically labeled

polychlorinated biphenyls (PCBs) that serve as internal standards.

Extraction: The tissue is extracted using a suitable solvent, such as a mixture of hexane and

dichloromethane, to isolate the PCBs and other lipids. Common extraction techniques

include Soxhlet extraction or pressurized fluid extraction.

2. Lipid Removal and Cleanup:
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Lipid Determination: A portion of the extract is used to determine the lipid content of the

tissue.

Cleanup: The remainder of the extract undergoes a multi-step cleanup process to remove

interfering compounds. This typically involves techniques such as gel permeation

chromatography (GPC) to remove lipids, followed by column chromatography with materials

like silica, alumina, and carbon to separate the PCBs from other co-extracted substances.

3. Instrumental Analysis:

Gas Chromatography/High-Resolution Mass Spectrometry (GC/HRMS): The cleaned extract

is concentrated and analyzed by GC/HRMS.[13][14] The gas chromatograph separates the

individual PCB congeners, and the high-resolution mass spectrometer provides highly

selective and sensitive detection.

Quantification: The concentration of each PCB congener is determined by comparing the

response of the native congener to its corresponding isotopically labeled internal standard.

4. Quality Control:

Strict quality control measures are implemented throughout the analytical process, including

the analysis of method blanks, laboratory control samples, and matrix spikes to ensure the

accuracy and precision of the data.

Visualizing the Proficiency Testing Workflow
To better understand the process of proficiency testing, the following diagrams illustrate the

typical workflow and the logical relationship between the key steps involved.
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A typical workflow of a proficiency testing scheme.

z-Score Calculation

Performance Interpretation

Assigned Value (Consensus Value)

z = (Lab Result - Assigned Value) / Standard Deviation

Laboratory's Reported Result Standard Deviation for Proficiency Assessment

|z| <= 2
(Satisfactory)

2 < |z| < 3
(Questionable)

|z| >= 3
(Unsatisfactory)
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Logical relationship for z-score based performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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